Cas no 29477-88-1 (6-methyl-9,10-didehydro-ergoline-8α-carboxylic acid-((S)-1-hydroxymethyl-propylamide))

• Product Name: 6-methyl-9,10-didehydro-ergoline-8α-carboxylic acid-((S)-1-hydroxymethyl-propylamide)
• CAS No: 29477-88-1
• MF: C₂₀H₂₅N₃O₂
• MW: 339.431404829025
• CID: 3162122
• PubChem ID: 689113
• Update Time: 2025-04-21

6-methyl-9,10-didehydro-ergoline-8α-carboxylic acid-((S)-1-hydroxymethyl-propylamide) Chemical and Physical Properties

Names and Identifiers

• 6-methyl-9,10-didehydro-ergoline-8α-carboxylic acid-((S)-1-hydroxymethyl-propylamide)
• NCGC00017258-02
• (6aR,9S)-N-[(2S)-1-hydroxybutan-2-yl]-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide
• 29477-88-1
• D-Isolysergic acid (+)-1-hydroxy-2-butylamide
• (8alpha)-N-[(2S)-1-hydroxybutan-2-yl]-6-methyl-9,10-didehydroergoline-8-carboxamide
• Ergoline-8-carboxamide, 9,10-didehydro-N-[1-(hydroxymethyl)propyl]-6-methyl-, [8alpha(S)]-
• CHEMBL1474117
• NCGC00024646-01
• Methylergometrinine
• Ergometrine Maleate Impurity H [EP Impurity]
• Tocris-0549
• Z57NF2D24Y

• Inchi： 1S/C20H25N3O2/c1-3-14(11-24)22-20(25)13-7-16-15-5-4-6-17-19(15)12(9-21-17)8-18(16)23(2)10-13/h4-7,9,13-14,18,21,24H,3,8,10-11H2,1-2H3,(H,22,25)/t13-,14-,18+/m0/s1
• InChI Key： UNBRKDKAWYKMIV-SUNYJGFJSA-N
• SMILES： O=C([C@H]1C=C2C3C=CC=C4C=3C(=CN4)C[C@H]2N(C)C1)N[C@H](CO)CC

Computed Properties

• Exact Mass: 339.19467705g/mol
• Monoisotopic Mass: 339.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergamides
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Lysergamides